Biological Buffers
  • Calcium hydrogen phosphate
    Calcium hydrogen phosphate
    • Cat. No.:
    • B1668225
    • CAS No.:
    • 7757-93-9
    • Molecular Formula:
    • CaH3O4P
    • Molecular Weight:
    • 138.07 g/mol
    Description
    Calcium hydrogenphosphate is a calcium phosphate.
    - +
  • Diethanolamine
    Diethanolamine
    • Cat. No.:
    • B1670707
    • CAS No.:
    • 111-42-2
    • Molecular Formula:
    • C4H11NO2
      C4H11NO2
      (CH2CH2OH)2NH
    • Molecular Weight:
    • 105.14 g/mol
    Description
    Diethanolamine appears as oily colorless liquid or solid white crystals. Slight rotten fish or ammonia odor. Denser than water. (USCG, 1999)
    Diethanolamine is a member of the class of ethanolamines that is et...
    - +
  • Ethylenediaminetetraacetic Acid
    Ethylenediaminetetraacetic Acid
    • Cat. No.:
    • B1671102
    • CAS No.:
    • 60-00-4
    • Molecular Formula:
    • C10H16N2O8
      C10H16N2O8
      ((HOOCCH2)2NCH2)2
    • Molecular Weight:
    • 292.24 g/mol
    Description
    Ethylenediamine tetraacetic acid is a colorless crystalline solid. It is slightly soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the...
    - +
  • Hepps
    Hepps
    • Cat. No.:
    • B1671548
    • CAS No.:
    • 16052-06-5
    • Molecular Formula:
    • C9H20N2O4S
    • Molecular Weight:
    • 252.33 g/mol
    Description
    HEPPS is a N-(sulfoalkyl)piperazine and a N-(2-hydroxyethyl)piperazine.
    - +
  • Glycolic Acid
    Glycolic Acid
    • Cat. No.:
    • B1673462
    • CAS No.:
    • 79-14-1
    • Molecular Formula:
    • C2H4O3
      C2H4O3
      HOCH2COOH
    • Molecular Weight:
    • 76.05 g/mol
    Description
    Glycolic acid is a 2-hydroxy monocarboxylic acid that is acetic acid where the methyl group has been hydroxylated. It has a role as a metabolite and a keratolytic drug. It is a 2-hydroxy monocarboxylic acid and ...
    - +
  • Methanesulfonic acid
    Methanesulfonic acid
    • Cat. No.:
    • B1676364
    • CAS No.:
    • 75-75-2
    • Molecular Formula:
    • CH4O3S
    • Molecular Weight:
    • 96.11 g/mol
    Description
    Methanesulfonic acid (MSA) is a strong organic acid. The chemical oxidation of dimetyl sulfide in the atmosphere leads to the formation of MSA in large quantities. MSA undergoes biodegradation by forming CO...
    - +
  • MOPS sodium salt
    MOPS sodium salt
    • Cat. No.:
    • B1676738
    • CAS No.:
    • 71119-22-7
    • Molecular Formula:
    • C7H14NNaO4S
    • Molecular Weight:
    • 231.25 g/mol
    Description
    MOPS Sodium Salt is a biological buffer (zwitterionic) designed by Good, et al., and typically referred to as Good’s buffer useful in cell culture media formulations. Selection of biological buffer systems shoul...
    - +
  • Piperazine
    Piperazine
    • Cat. No.:
    • B1678402
    • CAS No.:
    • 110-85-0
    • Molecular Formula:
    • C4H10N2
    • Molecular Weight:
    • 86.14 g/mol
    Description
    Needle-like white or colorless crystals. Shipped as a solid or suspended in a liquid medium. Very corrosive to skin, eyes and mucous membranes. Solid turns dark when exposed to light. Flash point 190 °F. Used as...
    - +
  • Sodium bicarbonate
    Sodium bicarbonate
    • Cat. No.:
    • B1681036
    • CAS No.:
    • 144-55-8
    • Molecular Formula:
    • NaHCO3
      CHNaO3
    • Molecular Weight:
    • 84.007 g/mol
    Description
    Sodium bicarbonate appears as odorless white crystalline powder or lumps. Slightly alkaline (bitter) taste. pH (of freshly prepared 0.1 molar aqueous solution): 8.3 at 77 °F. pH (of saturated solution): 8-9. Non...
    - +
  • (5S,6R)-DiHETEs
    (5S,6R)-DiHETEs
    • Cat. No.:
    • B1683097
    • CAS No.:
    • 7365-44-8
    • Molecular Formula:
    • C6H15NO6S
    • Molecular Weight:
    • 229.25 g/mol
    Description
    N-tris(hydroxymethyl)methyl-2-aminoethanesulfonic acid is a Good's buffer substance, pKa = 7.5 at 20 ℃. It is a member of ethanolamines, an amino sulfonic acid and a TES. It is functionally related to a taurine....
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img